Cas no 343985-94-4 (Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Hydrochloride)

• Product Name: Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Hydrochloride
• CAS No: 343985-94-4
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• MDL: MFCD07366482
• CID: 1461910
• PubChem ID: 18549708
• Update Time: 2025-05-22

Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-amino-3-biphenylcarboxylate hydrochloride (1:1)
• METHYL 3'-AMINO-[1,1'-BIPHENYL]-3-CARBOXYLATE HYDROCHLORIDE
• MFCD07366482
• SCHEMBL6233341
• methyl 3-(3-aminophenyl)benzoate;hydrochloride
• Methyl 3'-aminobiphenyl-3-carboxylate hydrochloride
• Methyl 3''-Amino-biphenyl-3-carboxylate HCl
• PS-11071
• AKOS027252844
• methyl3'-amino-[1,1'-biphenyl]-3-carboxylatehydrochloride
• 3'-Amino-biphenyl-3-carboxylic acid methyl ester hydrochloride
• 343985-94-4
• METHYL 3'-AMINOBIPHENYL-3-CARBOXYLATE HCL
• Methyl 3'-amino[1,1'-biphenyl]-3-carboxylate hydrochloride
• Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Hydrochloride

• MDL： MFCD07366482
• Inchi： 1S/C14H13NO2.ClH/c1-17-14(16)12-6-2-4-10(8-12)11-5-3-7-13(15)9-11;/h2-9H,15H2,1H3;1H
• InChI Key： IAJUBUSGJJAXPO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CC=CC(=C1)C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 263.0713064g/mol
• Monoisotopic Mass: 263.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Hydrochloride

Comprehensive Overview of Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Hydrochloride (CAS No. 343985-94-4)

Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Hydrochloride (CAS No. 343985-94-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a biphenyl derivative, has garnered significant attention due to its unique structural properties and potential applications in drug discovery. With the growing interest in small molecule therapeutics and targeted drug design, researchers are increasingly exploring the role of such compounds in modulating biological pathways.

The molecular structure of Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Hydrochloride features a biphenyl backbone substituted with an amino group and a methyl ester moiety, making it a versatile intermediate in organic synthesis. Its hydrochloride salt form enhances solubility and stability, which is critical for laboratory and industrial applications. Recent studies have highlighted its relevance in the development of kinase inhibitors and GPCR modulators, aligning with the current trend of precision medicine.

In the context of green chemistry and sustainable practices, the synthesis of Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Hydrochloride has been optimized to reduce waste and improve yield. Researchers are also investigating its potential in catalysis and material science, where its biphenyl core could contribute to the design of advanced functional materials. The compound's pharmacophore characteristics make it a valuable tool for medicinal chemists aiming to develop novel therapeutics.

From a commercial perspective, the demand for high-purity biphenyl derivatives like Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Hydrochloride is rising, driven by the expansion of the pharmaceutical and biotechnology sectors. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. Quality control and analytical validation are paramount, ensuring compliance with regulatory standards such as GMP and ICH guidelines.

For researchers seeking detailed information on CAS No. 343985-94-4, it is essential to consider its spectroscopic data (e.g., NMR, HPLC) and physicochemical properties (e.g., melting point, solubility). These parameters are crucial for experimental design and reproducibility. Additionally, the compound's safety profile and handling precautions should be reviewed, although it is not classified as a hazardous material under standard regulations.

The future of Methyl 3'-Amino-1,1'-biphenyl-3-carboxylate Hydrochloride lies in its adaptability to emerging scientific trends, such as AI-driven drug discovery and high-throughput screening. Its structural flexibility allows for further derivatization, opening avenues for innovation in chemoinformatics and structure-activity relationship (SAR) studies. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of modern chemists and pharmacologists.